N-[4-(1-benzylimidazol-4-yl)phenyl]acetamide

• IUPAC Name: N-[4-(1-benzylimidazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C18H17N3O/c1-14(22)20-17-9-7-16(8-10-17)18-12-21(13-19-18)11-15-5-3-2-4-6-15/h2-10,12-13H,11H2,1H3,(H,20,22)
• InChI Key: PBMYLURUFFZNMT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CN(C=N2)CC3=CC=CC=C3
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

N-[4-(1-benzylimidazol-4-yl)phenyl]acetamide is a synthetic organic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features an imidazole ring substituted with a benzyl group and an acetamide moiety, which contributes to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(1-benzylimidazol-4-yl)phenyl]acetamide typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the condensation of glyoxal, formaldehyde, and ammonia or primary amines under acidic conditions.

Benzylation: The imidazole ring is then benzylated using benzyl chloride in the presence of a base such as sodium hydroxide or potassium carbonate.

Acetylation: The final step involves the acetylation of the benzylated imidazole with acetic anhydride or acetyl chloride in the presence of a base like pyridine.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of continuous flow reactors and automated synthesis techniques to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-[4-(1-benzylimidazol-4-yl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzyl position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Benzyl chloride in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted imidazole derivatives.

Scientific Research Applications

N-[4-(1-benzylimidazol-4-yl)phenyl]acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of N-[4-(1-benzylimidazol-4-yl)phenyl]acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and reducing enzymatic activity. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(1-phenylimidazol-4-yl)phenyl]acetamide
• N-[4-(1-methylimidazol-4-yl)phenyl]acetamide
• N-[4-(1-ethylimidazol-4-yl)phenyl]acetamide

Uniqueness

N-[4-(1-benzylimidazol-4-yl)phenyl]acetamide is unique due to the presence of the benzyl group, which can enhance its binding affinity and specificity towards certain molecular targets. This structural feature distinguishes it from other similar compounds and contributes to its distinct chemical and biological properties.